Cas no 2227761-85-3 (rac-(1R,3R)-3-(2,5-difluorophenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2,5-difluorophenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227761-85-3
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 6513891
• PubChem ID: 96242103
• Update Time: 2025-07-23

rac-(1R,3R)-3-(2,5-difluorophenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2,5-difluorophenyl)-2,2-dimethylcyclopropylmethanamine
• 2227761-85-3
• EN300-1753290
• rac-[(1R,3R)-3-(2,5-difluorophenyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C12H15F2N/c1-12(2)9(6-15)11(12)8-5-7(13)3-4-10(8)14/h3-5,9,11H,6,15H2,1-2H3/t9-,11-/m0/s1
• InChI Key： VZRHRPUVIAGAMD-ONGXEEELSA-N
• SMILES： FC1C=CC(=CC=1[C@H]1[C@H](CN)C1(C)C)F

Computed Properties

• Exact Mass: 211.11725581g/mol
• Monoisotopic Mass: 211.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-(2,5-difluorophenyl)-2,2-dimethylcyclopropylmethanamine

Chemical Profile of rac-(1R,3R)-3-(2,5-difluorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227761-85-3)

rac-(1R,3R)-3-(2,5-difluorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227761-85-3) is a meticulously designed organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a complex stereoskeleton, which includes a cyclopropyl ring substituted with a fluorinated aromatic moiety and an amine functional group. The precise stereochemistry of this molecule, denoted by the (1R,3R) configuration, is critical for its biological activity and has been the subject of extensive research to understand its pharmacological properties.

The fluorinated aromatic ring at the 3-position of the cyclopropylmethylamine core is a key feature that contributes to the compound's unique chemical and biological profile. Fluoro substitution in pharmaceuticals is well-documented for its ability to modulate metabolic stability, binding affinity, and electronic properties of molecules. In this context, the presence of fluorine atoms at the 2,5-positions of the phenyl ring in rac-(1R,3R)-3-(2,5-difluorophenyl)-2,2-dimethylcyclopropylmethanamine likely enhances its interaction with biological targets by increasing lipophilicity and reducing susceptibility to enzymatic degradation.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with high precision. Molecular docking studies have suggested that this compound may interact with enzymes or receptors involved in critical biological pathways. The rigid cyclopropyl ring and the bulky dimethyl substituents contribute to a unique spatial arrangement that could be exploited for selective binding. Furthermore, the amine group provides a potential site for further derivatization, allowing for the synthesis of analogs with tailored properties.

The synthesis of rac-(1R,3R)-3-(2,5-difluorophenyl)-2,2-dimethylcyclopropylmethanamine presents an intriguing challenge due to its stereochemical complexity. The use of chiral auxiliaries or catalysts has been explored to achieve the desired configuration with high enantiomeric purity. Such synthetic strategies are essential for ensuring that only one enantiomer is produced, as mixtures can lead to reduced efficacy or unexpected side effects in biological systems.

In the realm of drug discovery, this compound represents an interesting scaffold for developing novel therapeutics. Its structural features align well with current trends in medicinal chemistry aimed at creating molecules with improved pharmacokinetic profiles. For instance, the combination of fluorine substitution and a bulky aliphatic group can enhance oral bioavailability while minimizing off-target interactions. This balance is crucial for translating preclinical findings into successful clinical candidates.

Current research in medicinal biology highlights the importance of understanding structure-activity relationships (SAR) in complex molecules like rac-(1R,3R)-3-(2,5-difluorophenyl)-2,2-dimethylcyclopropylmethanamine. By systematically modifying various functional groups and substituents, researchers can gain insights into which parts of the molecule are most critical for biological activity. Such studies often involve high-throughput screening (HTS) campaigns combined with biophysical techniques to evaluate binding affinities and kinetic parameters.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique chemical properties make it a valuable tool for probing biological mechanisms at a molecular level. For example, it could be used as an intermediate in the synthesis of more complex bioactive molecules or as a probe to study enzyme function in vitro. The versatility of such compounds underscores their importance in both academic research and industrial drug development pipelines.

As computational methods continue to evolve, so too does our ability to predict and optimize the properties of molecules like rac-(1R,3R)-3-(2,5-difluorophenyl)-2,2-dimethylcyclopropylmethanamine. Machine learning algorithms can now analyze vast datasets to identify promising candidates based on their structural features alone. This approach has already led to several breakthroughs in drug discovery by accelerating the identification of lead compounds that would otherwise require extensive trial-and-error experimentation.

The stereochemical integrity of this compound is another area where recent research has made significant strides. Chiral resolution techniques have been refined over time to achieve higher levels of enantiomeric purity than ever before. These advancements are particularly important for compounds that exhibit pronounced enantioselectivity in their biological effects—where one enantiomer is active while another might be inactive or even harmful.

In conclusion,rac-(1R,3R)-3-(2,5-difluorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227761-85-3) stands as a testament to modern pharmaceutical chemistry's ability to design complex molecules with precise biological functions. Its structural features—particularly the fluorinated aromatic ring and chiral cyclopropyl core—make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs across various therapeutic domains.